N-[[(4S,5R)-2-[(2S)-1-hydroxypropan-2-yl]-4-methyl-1,1-dioxo-8-[(E)-prop-1-enyl]-4,5-dihydro-3H-6,1lambda6,2-benzoxathiazocin-5-yl]methyl]-N-methylbenzamide

• Molecular Formula: C25H32N2O5S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: N-[[(4S,5R)-2-[(2S)-1-hydroxypropan-2-yl]-4-methyl-1,1-dioxo-8-[(E)-prop-1-enyl]-4,5-dihydro-3H-6,1λ6,2-benzoxathiazocin-5-yl]methyl]-N-methylbenzamide
• InChI: InChI=1S/C25H32N2O5S/c1-5-9-20-12-13-24-22(14-20)32-23(16-26(4)25(29)21-10-7-6-8-11-21)18(2)15-27(19(3)17-28)33(24,30)31/h5-14,18-19,23,28H,15-17H2,1-4H3/b9-5+/t18-,19-,23-/m0/s1
• InChI Key: BEUJQTDXAJTLJD-PKZJSCAISA-N
• Isomeric SMILES: C/C=C/C1=CC2=C(C=C1)S(=O)(=O)N(C[C@@H]([C@@H](O2)CN(C)C(=O)C3=CC=CC=C3)C)[C@@H](C)CO
• Canonical SMILES: CC=CC1=CC2=C(C=C1)S(=O)(=O)N(CC(C(O2)CN(C)C(=O)C3=CC=CC=C3)C)C(C)CO

Description

It is a product of diversity-oriented synthesis, which aims to create a wide range of structurally diverse molecules for biological screening .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of BRD-K96970199 involves multiple steps, starting from readily available starting materials. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is synthesized through a series of chemical reactions that involve the formation of key intermediates, which are then further modified to yield the final product .

Industrial Production Methods

Industrial production of BRD-K96970199 would likely involve optimization of the synthetic route to ensure high yield and purity. This would include the use of large-scale reactors, precise control of reaction conditions (temperature, pressure, pH), and purification techniques such as crystallization, distillation, or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

BRD-K96970199 can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: It can be reduced to form reduced derivatives.

Substitution: BRD-K96970199 can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, reduction may produce alcohols, and substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

BRD-K96970199 has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Employed in studies to understand its effects on various biological pathways and processes.

Medicine: Investigated for its potential therapeutic effects, particularly in cancer research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of BRD-K96970199 involves its interaction with specific molecular targets and pathways. It has been shown to affect cell viability and proliferation, making it a valuable tool in cancer research. The compound’s effects are mediated through its binding to specific proteins or enzymes, leading to the modulation of signaling pathways that control cell growth and survival .

Comparison with Similar Compounds

BRD-K96970199 can be compared with other similar compounds, such as:

• BRD-K64610608
• BRD-K51490254
• BRD-K09344309
• BRD-K34099515

These compounds share structural similarities with BRD-K96970199 but may differ in their specific biological activities and applications. The uniqueness of BRD-K96970199 lies in its specific molecular interactions and the resulting biological effects, which make it a valuable tool for scientific research .